N-(4-nitrophenyl)-1,3-dioxo-2-(1,3-thiazol-2-yl)-5-isoindolinecarboxamide

• IUPAC Name: N-(4-nitrophenyl)-1,3-dioxo-2-(1,3-thiazol-2-yl)isoindole-5-carboxamide
• InChI: InChI=1S/C18H10N4O5S/c23-15(20-11-2-4-12(5-3-11)22(26)27)10-1-6-13-14(9-10)17(25)21(16(13)24)18-19-7-8-28-18/h1-9H,(H,20,23)
• InChI Key: WLRGUDHIWFPIRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C4=NC=CS4)[N+](=O)[O-]
• Molecular Formula: C18H10N4O5S
• Molecular Weight: 394.4 g/mol

Description

N-(4-nitrophenyl)-1,3-dioxo-2-(1,3-thiazol-2-yl)-5-isoindolinecarboxamide, also known as NPDITC, is a chemical compound that has been used extensively in scientific research for its unique properties. This compound is a derivative of isoindoline and thiazole, which are both heterocyclic compounds. NPDITC has a wide range of applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-(4-nitrophenyl)-1,3-dioxo-2-(1,3-thiazol-2-yl)-5-isoindolinecarboxamide is not fully understood, but it is believed to act by inhibiting the activity of various enzymes and proteins. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. This compound has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a protein that plays a critical role in the regulation of inflammation and immune response.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress. This compound has also been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(4-nitrophenyl)-1,3-dioxo-2-(1,3-thiazol-2-yl)-5-isoindolinecarboxamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and high solubility in water. However, this compound has some limitations, including its limited bioavailability and poor pharmacokinetic properties.

Future Directions

There are several future directions for the research and development of N-(4-nitrophenyl)-1,3-dioxo-2-(1,3-thiazol-2-yl)-5-isoindolinecarboxamide. One potential direction is the development of this compound-based drugs for the treatment of cancer, inflammation, and neurodegenerative diseases. Another direction is the optimization of the synthesis and pharmacokinetic properties of this compound to improve its bioavailability and efficacy. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science.

Synthesis Methods

The synthesis of N-(4-nitrophenyl)-1,3-dioxo-2-(1,3-thiazol-2-yl)-5-isoindolinecarboxamide is a complex process that involves several steps. The first step in the synthesis of this compound is the preparation of 4-nitrophenylhydrazine. This is achieved by the reaction of 4-nitroaniline with hydrazine hydrate. The second step involves the reaction of 4-nitrophenylhydrazine with 2-bromoacetylthiazole to form the intermediate product, which is then reacted with isoindoline-1,3-dione to produce this compound.

Scientific Research Applications

N-(4-nitrophenyl)-1,3-dioxo-2-(1,3-thiazol-2-yl)-5-isoindolinecarboxamide has been extensively used in scientific research due to its unique properties. It has been shown to have potent anticancer, anti-inflammatory, and antioxidant activities. This compound has also been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.